Cas no 1803820-86-1 (4-Fluoro-2-iodopyridine-5-sulfonyl chloride)

• Product Name: 4-Fluoro-2-iodopyridine-5-sulfonyl chloride
• CAS No: 1803820-86-1
• MF: C₅H₂ClFINO₂S
• MW: 321.495754718781
• CID: 4905854
• Update Time: 2025-05-28

4-Fluoro-2-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C5H2ClFINO2S/c6-12(10,11)4-2-9-5(8)1-3(4)7/h1-2H
• InChI Key： SBTPXRXGNRDJPF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C=N1)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 1.7
• Topological Polar Surface Area: 55.4

Additional information on 4-Fluoro-2-iodopyridine-5-sulfonyl chloride

Research Brief on 4-Fluoro-2-iodopyridine-5-sulfonyl chloride (CAS: 1803820-86-1) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Fluoro-2-iodopyridine-5-sulfonyl chloride (CAS: 1803820-86-1) is a specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of targeted therapeutics and diagnostic agents. The unique combination of fluorine and iodine substituents on the pyridine ring, along with the reactive sulfonyl chloride group, makes this compound a valuable intermediate for further functionalization.

Recent studies have highlighted the role of 4-Fluoro-2-iodopyridine-5-sulfonyl chloride in the synthesis of kinase inhibitors and other small-molecule drugs. Its structural features allow for efficient cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in medicinal chemistry. Researchers have successfully utilized this compound to develop novel compounds with potential applications in oncology and infectious diseases. The iodine moiety, in particular, facilitates radio-labeling, making it useful in the development of PET imaging agents.

One of the most notable advancements involving this compound is its incorporation into proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that degrade target proteins rather than merely inhibiting them. The sulfonyl chloride group of 4-Fluoro-2-iodopyridine-5-sulfonyl chloride enables facile conjugation to E3 ligase ligands, a critical component of PROTAC molecules. Recent publications in journals like Journal of Medicinal Chemistry and Chemical Science have demonstrated the efficacy of these PROTACs in degrading oncogenic proteins, offering new hope for cancer treatment.

In addition to its therapeutic applications, 4-Fluoro-2-iodopyridine-5-sulfonyl chloride has been employed in chemical biology for probing enzyme mechanisms and protein interactions. Its reactive sulfonyl chloride group allows for selective modification of proteins and peptides, enabling researchers to study post-translational modifications and protein-protein interactions. Recent work published in Nature Chemical Biology has utilized this compound to develop activity-based probes for serine hydrolases, shedding light on their roles in disease pathways.

The synthesis and scalability of 4-Fluoro-2-iodopyridine-5-sulfonyl chloride have also been subjects of recent research. Innovations in flow chemistry and catalytic processes have improved the yield and purity of this compound, addressing previous challenges in large-scale production. A 2023 study in Organic Process Research & Development detailed an optimized synthetic route that reduces hazardous byproducts and enhances cost-efficiency, making it more accessible for industrial applications.

Looking ahead, the potential of 4-Fluoro-2-iodopyridine-5-sulfonyl chloride in drug discovery and chemical biology remains vast. Ongoing research is exploring its use in covalent inhibitor design, where the sulfonyl chloride group can form irreversible bonds with target proteins. Furthermore, its application in the development of bifunctional molecules, such as antibody-drug conjugates (ADCs), is an area of active investigation. As the field of targeted therapies continues to evolve, this compound is poised to play a pivotal role in the next generation of pharmaceuticals.